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Compound of Interest |

Compound Name: 4-Chloro-2-hydroxynicotinic acid

CAS No.: 605661-82-3

Cat. No.: B1592073

. J

Executive Summary

Effective management of 4-Chloro-2-hydroxynicotinic acid (also known by its tautomeric
form 4-chloro-2-oxo-1,2-dihydropyridine-3-carboxylic acid) requires strict adherence to
halogenated waste protocols. Unlike standard organic acids, the presence of the chlorine atom
at the C4 position mandates specific incineration pathways to prevent the formation of
persistent organic pollutants (POPs) during thermal destruction. This guide outlines the
operational procedures for segregation, packaging, and disposal to ensure compliance with
RCRA (US) and CLP (EU) standards.

Chemical Profile & Hazard Identification

Understanding the physicochemical properties of this intermediate is the first step in safe
disposal. The molecule exists in equilibrium between its hydroxy-pyridine and pyridone forms,
influencing its solubility and reactivity.

Physicochemical Data Table
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Property

Specification

Operational Implication

Chemical Name

4-Chloro-2-hydroxynicotinic
acid

Primary identifier for waste

tags.

CAS Ambiguity

Note: Often indexed under 2-

0Xxo tautomer variants

Verify structure; do not rely

solely on CAS if ambiguous.

Physical State

Solid (Powder/Crystalline)

High dust potential; inhalation

hazard.

Acidity (pKa)

~2.5 - 3.0 (Carboxylic acid)

Corrosive to mucous
membranes; incompatible with

strong bases and oxidizers.

Halogen Content

Chlorine (ClI)

Mandatory Segregation: Must
go to halogenated waste

streams.

Hazard Class

Irritant (Skin/Eye/Respiratory)

PPE required: Nitrile gloves,
safety goggles, N95/P100
mask.

Structural Tautomerism & Reactivity

In the solid state and polar solvents, the compound predominantly adopts the 2-oxo (pyridone)

form.

o Disposal Risk: The carboxylic acid moiety makes this compound reactive toward strong

bases (exothermic neutralization) and strong oxidizers.

o Stability: Stable under standard conditions but releases toxic chloride fumes (HCI, NOx)

upon thermal decomposition.

Strategic Waste Segregation (The "Why" & "How")

Core Directive: Never dispose of this compound in "General Organic Waste" or "Non-

Halogenated" streams.
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The Halogen Rule

Laboratories often segregate waste into "Halogenated" and "Non-Halogenated" streams due to
disposal costs and environmental regulations.

o Non-Halogenated Streams: Often used for fuel blending (energy recovery). Chlorine
contaminates this process.

o Halogenated Streams: Sent for high-temperature incineration (>1100°C) with specific
scrubbers to neutralize acid gases (HCI) and prevent dioxin formation. 4-Chloro-2-
hydroxynicotinic acid must enter this stream.

Logic Flow: Waste Segregation

The following diagram illustrates the decision logic for disposing of this chemical in various
states.
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Waste Generation:
4-Chloro-2-hydroxynicotinic acid

Determine Physical State

Solid / Powder Solution / Mother Liquor

Solvent Composition?

Solid Waste Bin:
Double Bag (Polyethylene) Contains Organics
Label: "Toxic/Irritant Solid'

Purely Aqueous

Stream A: Halogenated Waste Stream B: Aqueous Acidic Waste
(Preferred) (If solvent is water-only)

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision tree for segregating 4-Chloro-2-hydroxynicotinic acid waste based on
physical state and solvent composition.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste Disposal (Pure Compound)

Scenario: Expired reagent or excess solid from synthesis.
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e PPE Setup: Don nitrile gloves (0.11mm min), safety goggles, and a lab coat. If handling >10g
of fine powder, use a fume hood or N95 respirator to prevent inhalation.

o Primary Containment: Transfer the solid into a clear, sealable polyethylene bag or a wide-
mouth high-density polyethylene (HDPE) jar.

e Secondary Containment: Place the primary container into the laboratory's dedicated
Hazardous Solid Waste drum.

e Labeling: Apply a hazardous waste tag with the following details:
o Chemical Name: 4-Chloro-2-hydroxynicotinic acid.
o Hazards: Irritant, Acidic.[1]
o Constituents: 100% 4-Chloro-2-hydroxynicotinic acid.

o Documentation: Log the weight in the satellite accumulation area logbook.

Protocol B: Liquid Waste Disposal (Reaction Mixtures)

Scenario: The compound is dissolved in a solvent (e.g., DCM, Methanol, Water).

o Compatibility Check: Ensure the waste container does NOT contain strong bases (e.g.,
Sodium Hydroxide, Ammonia) or strong oxidizers (e.g., Nitric Acid). Mixing an acidic pyridine
derivative with a concentrated base in a closed container can generate heat and pressure.

e Stream Selection:

o If Organic Solvent (DCM, Ethyl Acetate, etc.): Pour into the Halogenated Solvent Waste
carboy.

o If Aqueous (Water/Buffer): Pour into the Aqueous Acidic/Toxic waste carboy. Do not
neutralize manually unless authorized by site EHS.

e Transfer: Use a funnel to prevent spills. Rinse the funnel with the compatible solvent
immediately.
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e Labeling: Update the carboy tag to reflect the addition of a "Halogenated Pyridine
Derivative."

Emergency Contingencies: Spill Response

In the event of a spill, rapid containment prevents the spread of irritant dust.

Don PPE: » Cover with Wet Paper Towels > Scoop into Bag
W Gloves, Goggles, N95 (Prevents Dust) Wipe Surface with Soap/Water etz es [RERWEsE

Yes
. Assess Size & Hazard
Spill Detected (s it < 50g?) No - "
i i vacuate Area
g Gl o Sl Call EHS/Emergency

Click to download full resolution via product page

Figure 2: Operational workflow for managing minor vs. major spills of 4-Chloro-2-

hydroxynicotinic acid.
Cleanup Procedure:

» Dampen: Do not dry sweep. Cover the powder with paper towels dampened with water or a
mild detergent solution. This suppresses dust generation.[2][3][4]

e Scoop: Use a plastic scoop or dustpan to lift the material and towels.
» Decontaminate: Wipe the surface 3 times with soap and water to remove residues.
o Dispose: Place all cleanup materials (towels, gloves) into the Hazardous Solid Waste bin.

Regulatory & Compliance Context

o US EPA (RCRA): This chemical is not typically listed on the P-list or U-list (unless unused
commercial chemical product, which is rare for this intermediate). It is regulated as a
Characteristic Waste if it exhibits corrosivity (D002) in solution, or generally as Process

Waste requiring toxicity characterization.

e EU CLP: Classified as Skin Irrit. 2 (H315), Eye Irrit. 2 (H319), and STOT SE 3 (H335).
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+ Disposal Code: Recommended internal coding: "Halogenated Organic Solid" or "Labpack -
Toxic/Irritant.”
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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